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Compound of Interest

Compound Name: Boc-L-Valine

Cat. No.: B558185 Get Quote

An In-depth Technical Guide to Boc-L-Valine: Chemical Properties and Structure

Abstract
N-tert-butoxycarbonyl-L-valine (Boc-L-Valine) is a pivotal amino acid derivative extensively

utilized in the fields of peptide synthesis and pharmaceutical research.[1] The introduction of

the tert-butoxycarbonyl (Boc) protecting group to the alpha-amino function of L-valine

enhances its stability and solubility, making it an ideal building block for the synthesis of

complex peptides and bioactive molecules.[1] This guide provides a comprehensive overview

of the chemical properties, structure, synthesis, and applications of Boc-L-Valine, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers
The structure of Boc-L-Valine consists of the amino acid L-valine with its amino group

protected by a tert-butoxycarbonyl group. This protection is crucial for preventing unwanted

reactions during peptide bond formation.[2]
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Identifier Value

IUPAC Name
(2S)-3-methyl-2-[(2-methylpropan-2-

yl)oxycarbonylamino]butanoic acid[3]

Synonyms N-(tert-Butoxycarbonyl)-L-valine, Boc-Val-OH[4]

CAS Number 13734-41-3

Molecular Formula C₁₀H₁₉NO₄

Molecular Weight 217.26 g/mol

SMILES String CC(C)--INVALID-LINK--NC(=O)OC(C)(C)C

InChI Key SZXBQTSZISFIAO-ZETCQYMHSA-N

Physicochemical Properties
The physical and chemical properties of Boc-L-Valine are critical for its handling, storage, and

application in synthesis.

Property Value

Appearance White to off-white powder or crystalline solid

Melting Point 77-80 °C

Boiling Point 341.8 ± 25.0 °C at 760 mmHg

Density 1.1 ± 0.1 g/cm³

Solubility

Freely soluble in ethanol, ether, chloroform,

DMF, DMSO, and Methanol; slightly soluble in

water.

Optical Rotation [α]²⁰/D = -5.8 to -6.8° (c=1 in Acetic Acid)

Storage 0 - 8 °C, Sealed in a dry, dark place
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Boc-L-Valine is a cornerstone in modern organic synthesis and pharmaceutical development.

Peptide Synthesis: Its most prominent application is as a protected amino acid monomer in

both solid-phase and solution-phase peptide synthesis. The Boc group prevents the amino

group from participating in undesired reactions, allowing for the controlled, sequential

addition of amino acids to a growing peptide chain. The protecting group is stable under

various conditions but can be selectively removed using mild acidic conditions.

Pharmaceutical Development: It serves as a crucial intermediate for a range of

pharmaceuticals. Notably, it is a key starting material in the synthesis of Valacyclovir, an

antiviral medication. Its incorporation into peptide-based drugs can enhance efficacy and

reduce side effects.

Asymmetric Synthesis: Boc-L-Valine is also employed as a chiral auxiliary, leveraging its

inherent chirality to guide the stereoselective formation of new chemical entities.

Experimental Protocols
Synthesis of Boc-L-Valine
A standard method for the synthesis of Boc-L-Valine involves the reaction of L-valine with di-

tert-butyl dicarbonate (Boc anhydride) or N-tert-butoxycarbonyl chloride in the presence of a

base.

Materials:

L-valine

Di-tert-butyl dicarbonate ((Boc)₂O)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Ethyl acetate

0.5 M Citric acid solution
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Sodium sulfate (Na₂SO₄)

Petroleum ether

Procedure:

Dissolution: Dissolve 29 g of L-valine in 250 ml of 1N aqueous NaOH. Adjust the total

volume to 400 ml with water.

Solvent Addition: Add 150 ml of tetrahydrofuran (THF) to the solution.

Reaction: While stirring vigorously at 10°C, add 100 ml of Boc-Cl in five equal portions at

ten-minute intervals. After each addition, add 2N aqueous NaOH to maintain a pH of 8-9.

Alternatively, (Boc)₂O can be used.

Extraction (1): After two hours, extract the reaction mixture with diethyl ether to remove

unreacted reagents.

Acidification: Acidify the aqueous layer with a 0.5 M aqueous citric acid solution, which will

cause an oily substance (the product) to precipitate.

Extraction (2): Extract the precipitate with ethyl acetate.

Washing and Drying: Wash the ethyl acetate extract with a small amount of water and dry it

over anhydrous sodium sulfate (Na₂SO₄).

Crystallization: Concentrate the dried extract under reduced pressure. Add petroleum ether

to the concentrate and allow it to stand in a refrigerator to induce crystallization.

Isolation: Filter the resulting crystals and dry them to obtain pure Boc-L-Valine. The

expected yield is approximately 55%.

Purity Analysis by Liquid-Solid Chromatography
This method is used to determine the purity of Boc-L-Valine and quantify impurities, such as

Boc-alanine.

Instrumentation & Conditions:
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Column: Inertsil ODS-3V 5 µm, 150 x 4.6 mm

Mobile Phase (Eluent): 73% of 0.05% phosphoric acid in water and 27% acetonitrile

Flow Rate: 1.0 mL/min

Column Temperature: 25°C

Detector: UV at 210 nm

Injection Volume: 50 µL

Procedure:

Standard Preparation: Prepare a system suitability solution containing a known

concentration of Boc-L-Valine (e.g., 15 mg/mL) and any potential impurities like Boc-alanine

(e.g., 0.15 mg/mL) in the eluent.

Sample Preparation: Prepare a sample solution of the synthesized Boc-L-Valine at a

concentration of 15 mg/mL in the eluent.

Chromatography: Inject the standard and sample solutions onto the column and record the

chromatograms.

Analysis: Compare the retention times of the peaks in the sample chromatogram with those

of the standard to identify Boc-L-Valine and impurities. Calculate the area percentage of any

impurity peaks to determine the purity of the sample.

Visualizations
Logical Workflow for Boc-L-Valine Synthesis
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Caption: General workflow for the synthesis of Boc-L-Valine.

Role of Boc-L-Valine in Peptide Synthesis
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Caption: Role of Boc protection in a peptide synthesis cycle.

Relationship of Boc-L-Valine Core to its Properties
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Caption: Core chemical entity and its associated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. Boc-L-Valine | 13734-41-3 | Benchchem [benchchem.com]

3. Boc-L-Valine | C10H19NO4 | CID 83693 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. BOC-L-Valine (BOC-L-VAL-OH) BP EP USP CAS 13734-41-3 Manufacturers and
Suppliers - Price - Fengchen [fengchengroup.com]

To cite this document: BenchChem. [Boc-L-Valine chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558185#boc-l-valine-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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